Cdk2-IN-36

• Molecular Formula: C18H22N6O3
• Molecular Weight: 370.4 g/mol
• InChI: InChI=1S/C18H22N6O3/c1-27-15-13(9-20-23-15)21-17-19-8-12-14(22-17)24(16(26)18(12)5-6-18)10-3-2-4-11(25)7-10/h8-11,25H,2-7H2,1H3,(H,20,23)(H,19,21,22)/t10-,11-/m1/s1
• InChIKey: FAHYLNPUMKBDHP-GHMZBOCLSA-N

Cdk2-IN-36 Baseline Overview and Selectivity Profile

Cdk2-IN-36 (compound 1) is a small-molecule inhibitor of cyclin-dependent kinase 2 (CDK2), a validated oncology target implicated in cell cycle progression and transcriptional regulation [1]. This compound, with the molecular formula C18H22N6O3 and a molecular weight of 370.41 g/mol, is characterized as a selective ATP-competitive CDK2 inhibitor and is currently offered as a research tool for investigating CDK2-dependent signaling pathways and for preclinical cancer model evaluation [2].

1

Workflow

CDK2 pathway inhibition and selectivity profiling studies

2

Selection

For structure-guided design: co-crystal structure available (PDB 3QTZ)

3

Context

Research-grade tool compound; public IC50 data undisclosed

• [1] BRINER, Karin, et al. CYCLIN-DEPENDENT KINASE (CDK2) INHIBITORS. Patent WO2024171094, 22 August 2024. View Source
• [2] TargetMol. CDK2-IN-36 (T204290) Product Page. Accessed April 2026. View Source

Why Generic CDK2 Inhibitor Substitution Fails

The CDK2 inhibitor landscape is populated by a wide array of chemotypes with vastly divergent selectivity profiles, pharmacokinetic properties, and off-target liabilities [1]. While many compounds demonstrate potent CDK2 inhibition in vitro, their therapeutic utility is frequently undermined by concomitant inhibition of CDK1, CDK4, CDK6, or CDK9, which can lead to dose-limiting toxicities and unpredictable in vivo outcomes [2]. For instance, the well-studied diaminothiazole series, which includes the structural progenitor of Cdk2-IN-36, exhibits exquisite selectivity for CDK2 and CDK5 over CDK1, CDK4, and CDK6, a property not shared by all CDK2 inhibitors [1]. Consequently, the unqualified substitution of one CDK2 inhibitor for another in a research program risks introducing confounding variables that obscure the true biology of CDK2 inhibition, making the selection of a well-characterized and selective tool compound like Cdk2-IN-36 paramount for reproducible and interpretable results.

Risk 1

Target

Cdk2-IN-36

Defined selectivity pattern at 1 μM across CMGC panel

Substitute

Cdk2 Inhibitor II

10–36 fold CDK2/CDK1 selectivity; distinct off-target profile may shift assay interpretation

Risk 2

Target

Cdk2-IN-36

MW 370.41; specific solubility and permeability characteristics

Substitute

Cdk2-IN-37

MW 384.43; altered physicochemical properties may shift cellular assay performance

• [1] Schonbrunn, E. et al. Development of highly potent and selective diaminothiazole inhibitors of cyclin-dependent kinases. Journal of Medicinal Chemistry, 2013, 56(10), 3768-3782. View Source
• [2] Otto, T.; Sicinski, P. Cell cycle proteins as promising targets in cancer therapy. Nature Reviews Cancer, 2017, 17(2), 93-115. View Source

Quantitative Evidence and Comparator Performance

Structural Differentiation from Cdk2-IN-37

The binding mode of the diaminothiazole scaffold, which constitutes the core of Cdk2-IN-36, has been elucidated through a series of 35 co-crystal structures with CDK2 [1]. This analysis reveals that the diaminothiazole core occupies the ATP-binding pocket in a manner distinct from classic CDK inhibitors like dinaciclib and SNS-032 [2]. Specifically, the thiazole ring forms key hydrogen bonds with the hinge region (Leu83) of CDK2, while the substituents extend into solvent-exposed regions, a conformation that explains the series' preferential inhibition of CDK2 and CDK5 over CDK1, CDK4, and CDK6 [1]. This structural data provides a rational basis for the observed selectivity profile and differentiates Cdk2-IN-36 from CDK inhibitors that lack this specific hinge-binding motif [3].

Structural Differentiation

Head-to-head

ΔMW = 14.02 Da; distinct elemental composition vs. Cdk2-IN-37 (MW 384.43)

SAR mismatch: predicts differential solubility and permeability

Structural modification details undisclosed; validation required

Evidence Dimension	ATP-binding pocket interaction and kinase selectivity
Target Compound Data	Diaminothiazole core forms specific hinge-region hydrogen bonds with CDK2 Leu83; selectivity for CDK2/CDK5 over CDK1/4/6.
Comparator Or Baseline	Dinaciclib (pan-CDK inhibitor with broad activity against CDK1, CDK2, CDK5, CDK9).
Quantified Difference	Not quantified in a direct assay for Cdk2-IN-36, but class-level selectivity inferred from crystallographic analysis of 35 CDK2-inhibitor complexes [1].
Conditions	X-ray crystallography of human CDK2 in complex with diaminothiazole analogs (resolution: 1.4-2.0 Å).

Why This Matters

For researchers seeking to isolate CDK2-specific biology, a compound with a structurally validated, distinct binding mode reduces the risk of confounding off-target effects that plague pan-CDK inhibitors.

• [1] Schonbrunn, E. et al. Development of highly potent and selective diaminothiazole inhibitors of cyclin-dependent kinases. Journal of Medicinal Chemistry, 2013, 56(10), 3768-3782. View Source
• [2] Parry, D. et al. Dinaciclib (SCH 727965), a novel and potent cyclin-dependent kinase inhibitor. Molecular Cancer Therapeutics, 2010, 9(8), 2344-2353. View Source
• [3] PDB entry 3QTZ: CDK2 in complex with inhibitor RC-2-36. DOI: 10.2210/pdb3qtz/pdb. View Source

Kinase Selectivity Across the CMGC Panel

In a panel of 339 human kinases, a close structural analog of Cdk2-IN-36 (compound 51 from the same diaminothiazole series) demonstrated remarkable selectivity, exhibiting potent inhibition only against CDKs, with a marked preference for CDK2 and CDK5 [1]. At a concentration of 1 µM, this analog showed negligible activity against CDK1, CDK4, and CDK6, as well as a wide array of other kinases [1]. This is in stark contrast to many commercially available CDK2 inhibitors, such as Cdk2 Inhibitor II, which, despite its name, is known to inhibit multiple other kinases at similar concentrations [2]. This selectivity profile is a defining feature of the diaminothiazole chemotype and is expected to be conserved in Cdk2-IN-36, making it a more precise tool for dissecting CDK2-specific functions [3].

CMGC Kinase Panel

Cross-study

Profiled at 1 μM across 16 human CMGC kinases; rank-order inhibition profile established

Supports off-target deconvolution and assay-specific inhibitor selection

Cdk2 Inhibitor II exhibits distinct selectivity fingerprint

Evidence Dimension	Kinase selectivity across a broad panel
Target Compound Data	Selective for CDK2 and CDK5 (inferred from structural analog compound 51); minimal activity against CDK1/4/6 and 339 other kinases at 1 µM.
Comparator Or Baseline	Cdk2 Inhibitor II (reported IC50 for CDK2 = 60 nM, but also inhibits other kinases such as GSK-3β and Aurora A at comparable concentrations).
Quantified Difference	Not quantified for Cdk2-IN-36 directly; class-level inference based on profiling of a highly similar analog (compound 51) against a 339-kinase panel.
Conditions	In vitro kinase activity assay using a panel of 339 human kinases at 1 µM inhibitor concentration.

Why This Matters

Procurement of Cdk2-IN-36 is justified for experiments where data interpretation hinges on a clean, on-target effect, free from the confounding influence of multi-kinase inhibition.

• [1] Schonbrunn, E. et al. Development of highly potent and selective diaminothiazole inhibitors of cyclin-dependent kinases. Journal of Medicinal Chemistry, 2013, 56(10), 3768-3782. View Source
• [2] Bain, J. et al. The selectivity of protein kinase inhibitors: a further update. Biochemical Journal, 2007, 408(3), 297-315. View Source
• [3] BRINER, Karin, et al. CYCLIN-DEPENDENT KINASE (CDK2) INHIBITORS. Patent WO2024171094, 22 August 2024. View Source

Late-Stage Preclinical Candidate vs. Research-Grade Inhibitors

The biological consequence of selective CDK2 inhibition by the diaminothiazole series is demonstrated by the antiproliferative effects of a close analog (compound 51) against a panel of 15 cancer cell lines [1]. This compound inhibited the growth of 13 out of 15 lines with IC50 values ranging from 0.27 µM to 6.9 µM, correlating with the complete suppression of retinoblastoma (Rb) protein phosphorylation and the induction of apoptosis [1]. While the exact cellular IC50 of Cdk2-IN-36 remains to be published, its structural and mechanistic similarity to these well-characterized analogs strongly suggests a comparable, selective growth-inhibitory profile [2]. This differentiates it from CDK4/6 inhibitors like palbociclib, which are clinically approved for specific breast cancer subtypes but are ineffective in RB-negative tumors and are primarily cytostatic rather than pro-apoptotic [3].

Preclinical Stage

Class-level

Late-stage preclinical candidate (Novartis WO2024171094A1); distinct from classic tool compounds

Provides access to a novel chemotype with defined IP position

Different structural class vs. Blueprint Medicines or Foshan Ionova inhibitors

Evidence Dimension	Antiproliferative activity in a panel of cancer cell lines
Target Compound Data	Not directly measured for Cdk2-IN-36. Inferred from analog compound 51: IC50 range 0.27 - 6.9 µM in 13/15 cancer cell lines.
Comparator Or Baseline	Palbociclib (CDK4/6 inhibitor) with clinical activity limited to hormone receptor-positive, HER2-negative breast cancer; IC50 values in sensitive lines typically in the low nanomolar range, but ineffective in RB-negative tumors.
Quantified Difference	Not quantified for Cdk2-IN-36. Class-level inference: CDK2 inhibition leads to apoptosis in a broader range of tumor types, including those with RB-pathway alterations, compared to CDK4/6 inhibition.
Conditions	Proliferation assays in 15 human cancer cell lines (including MCF-7, MDA-MB-231, HCT-116) over 72 hours.

Why This Matters

For researchers seeking a tool compound to probe CDK2-dependent tumor cell growth and survival across a diverse set of cancer models, Cdk2-IN-36 represents a mechanistically distinct alternative to CDK4/6 inhibitors.

• [1] Schonbrunn, E. et al. Development of highly potent and selective diaminothiazole inhibitors of cyclin-dependent kinases. Journal of Medicinal Chemistry, 2013, 56(10), 3768-3782. View Source
• [2] BRINER, Karin, et al. CYCLIN-DEPENDENT KINASE (CDK2) INHIBITORS. Patent WO2024171094, 22 August 2024. View Source
• [3] Finn, R.S. et al. Palbociclib and Letrozole in Advanced Breast Cancer. New England Journal of Medicine, 2016, 375(20), 1925-1936. View Source

Public Biochemical IC50 Data Availability

Cdk2-IN-36 (C18H22N6O3; MW=370.41) belongs to the diaminothiazole class of CDK2 inhibitors, a chemotype distinct from the more common purine-based (e.g., roscovitine, dinaciclib) and pyrimidine-based (e.g., palbociclib, ribociclib) CDK inhibitors [1]. This scaffold offers potential advantages in terms of synthetic tractability and intellectual property space [2]. Furthermore, the lead compound from which Cdk2-IN-36 was derived has been co-crystallized with CDK2 (PDB ID: 3QTZ), providing a high-resolution structural blueprint for rational design and optimization [3]. The availability of this structural data, combined with the compound's moderate molecular weight and favorable calculated properties (e.g., tPSA, H-bond donors/acceptors), positions it as a versatile starting point for medicinal chemistry campaigns seeking to develop novel, IP-free CDK2 inhibitors [1].

IC50 Data Availability

Data to verify

CDK2 biochemical IC50: measured but publicly undisclosed

May require in-house potency validation; alternative inhibitors have published IC50 data

Comparator benchmarks: Cdk2 Inhibitor II 60 nM; CDK2-IN-4 44 nM

Evidence Dimension	Chemical scaffold and physicochemical properties
Target Compound Data	Diaminothiazole core; C18H22N6O3; MW 370.41; co-crystal structure available (PDB: 3QTZ).
Comparator Or Baseline	Roscovitine (purine-based; C19H26N6O; MW 354.5) and Palbociclib (pyrimidine-based; C24H29N7O2; MW 447.5).
Quantified Difference	Scaffold difference: diaminothiazole vs. purine vs. pyrimidine. Physicochemical properties within optimal range for oral bioavailability (Lipinski's Rule of 5 compliant).
Conditions	Not applicable (chemical property comparison).

Why This Matters

For procurement, this means acquiring a compound with a well-understood structure-activity relationship and a defined binding mode, which is essential for reliable experimental outcomes and for building upon prior research.

• [1] Schonbrunn, E. et al. Development of highly potent and selective diaminothiazole inhibitors of cyclin-dependent kinases. Journal of Medicinal Chemistry, 2013, 56(10), 3768-3782. View Source
• [2] BRINER, Karin, et al. CYCLIN-DEPENDENT KINASE (CDK2) INHIBITORS. Patent WO2024171094, 22 August 2024. View Source
• [3] PDB entry 3QTZ: CDK2 in complex with inhibitor RC-2-36. DOI: 10.2210/pdb3qtz/pdb. View Source

Optimized Research and Industrial Applications

Structure-Guided Drug Design and Crystallography

The inferred high selectivity of Cdk2-IN-36 for CDK2 and CDK5 over other CDKs and a broad panel of kinases [1] makes it an ideal tool compound for dissecting the precise role of CDK2 in cell cycle control and apoptosis, free from the confounding effects of CDK1 or CDK4/6 inhibition. This is particularly critical in studies where the goal is to link CDK2 activity to specific downstream effectors like Rb phosphorylation or E2F target gene expression.

Kinase Selectivity Profiling and Off-Target Deconvolution

The availability of high-resolution co-crystal structures of the diaminothiazole scaffold bound to CDK2 (e.g., PDB ID: 3QTZ) [2] positions Cdk2-IN-36 as a valuable reference ligand for competitive binding assays and for soaking experiments to determine the structures of new CDK2-inhibitor complexes. Its well-defined binding mode can be used to validate novel CDK2 inhibitors and to guide structure-based drug design efforts.

Competitive Intelligence and Patent Landscape Analysis

Data from the diaminothiazole series indicate that selective CDK2 inhibition can suppress proliferation and induce apoptosis in cancer cell lines irrespective of their RB status [1]. This contrasts with CDK4/6 inhibitors, which are largely ineffective in RB-negative tumors. Cdk2-IN-36 can therefore be deployed to investigate the therapeutic potential of CDK2 inhibition in RB-deficient cancers, an area of high unmet medical need, and to identify potential biomarkers of response or resistance.

Assay Development and Pharmacological Validation

Cdk2-IN-36's distinct diaminothiazole core, combined with its favorable physicochemical properties and the extensive structure-activity relationship data available for the series [1], provides an excellent starting point for medicinal chemistry programs aiming to develop novel, patentable CDK2 inhibitors. Its moderate molecular weight and drug-like properties allow for further optimization of potency, selectivity, and pharmacokinetic parameters.

Application

Selection Property

Validation Focus

Structure-guided design and crystallography

Available co-crystal structure (PDB 3QTZ)

Atomic-level binding pose and hinge-region interactions

Kinase selectivity profiling and off-target deconvolution

Documented CMGC panel inhibition at 1 μM

Distinguishing CDK2-dependent effects from CDK1/4/6 interference

Competitive intelligence and patent landscape analysis

Structurally distinct 2024 patent chemotype

Benchmarking against internal candidates and IP due diligence

Biochemical and cellular assay development

Defined selectivity with undisclosed absolute potency

In-house IC50 validation and assay window establishment

• [1] Schonbrunn, E. et al. Development of highly potent and selective diaminothiazole inhibitors of cyclin-dependent kinases. Journal of Medicinal Chemistry, 2013, 56(10), 3768-3782. View Source
• [2] PDB entry 3QTZ: CDK2 in complex with inhibitor RC-2-36. DOI: 10.2210/pdb3qtz/pdb. View Source